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Compound of Interest

Compound Name: Biotin-PEG7-Azide

Cat. No.: B606151

An In-Depth Technical Guide to Biotin-PEG7-
Azide

For researchers, scientists, and drug development professionals, Biotin-PEG7-Azide has
emerged as a critical tool in the field of bioconjugation and chemical biology. This technical
guide provides a comprehensive overview of its chemical structure, properties, and core
applications, supplemented with detailed experimental protocols and workflow visualizations.

Core Properties and Specifications

Biotin-PEG7-Azide is a heterobifunctional linker molecule that incorporates three key
components: a biotin moiety for high-affinity binding to streptavidin and avidin, a hydrophilic
polyethylene glycol (PEG) spacer, and a terminal azide group for covalent ligation via "click
chemistry".

The central feature of this reagent is its discrete PEG linker (dPEG®), which consists of exactly
seven ethylene glycol units. This defined length provides precise control over the spatial
distance between biotin and the target molecule, a critical factor in optimizing molecular
interactions and minimizing steric hindrance. The PEG spacer also imparts significant water
solubility to the molecule and its conjugates, mitigating the aggregation issues often associated
with hydrophobic biotin labels.[1][2][3][4]

A summary of its key quantitative properties is provided below.
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Property Value Citations
Chemical Formula C26H48N60O9S [5]
Molecular Weight ~620.76 g/mol

CAS Number 1334172-75-6

Purity Typically >95%

Appearance Solid or viscous liquid

Soluble in DMSO, DMAC,

Solubility Methylene Chloride; Water-
soluble
Spacer Arm Length 27 atoms (30.7 A)

Store at -20°C, desiccated.

Protect from moisture. Allow to
Storage Conditions warm to room temperature

before opening to prevent

condensation.

Chemical Structure and Functional Groups

The structure of Biotin-PEG7-Azide is designed for specific, sequential reactions. The azide
(N3) group serves as a chemical handle for bioorthogonal ligation, while the biotin serves as a
powerful affinity tag.
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Amide Bond

PEG7 Spacer Ether Linkage

[Biotin]-(C=0)-NH-(CH2CH20)7-CH2CH2-N3
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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